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Compound of Interest

Potassium phosphate tribasic
Compound Name:

monohydrate

cat. No.: B1358192

Application Note:

This document provides a detailed protocol for the preparation of a stock solution of potassium
phosphate tribasic (KsPOa). This strong alkaline salt is a versatile reagent with a high buffering
capacity, widely utilized in molecular biology, biochemistry, and drug development.[1][2][3]
Applications include its use as a component in lysis buffers, as a reagent in organic synthesis,
and as an emulsifier and stabilizer in various formulations.[1][3][4][5] Due to its hygroscopic
nature and strongly alkaline properties in solution, proper handling and safety precautions are
critical.[4][5][6] A 1% aqueous solution of tripotassium phosphate has a pH of approximately
11.8.[7]

Physicochemical Data and Properties

A clear understanding of the properties of potassium phosphate tribasic is essential for
accurate stock solution preparation and safe handling.
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Chemical Formula

KsPOa

[417]

Molecular Weight

212.27 g/mol (anhydrous)

[7]

Appearance

White, odorless, hygroscopic

crystalline powder or granules.

[2]141[5]

Solubility in Water

Highly soluble; 90 g/100 mL at
20°C.[1][7]

[1]14][718]

pH of 1% Solution

11.5-12.3

[5]17]

Density

2.564 g/cm3 at 17°C

[1](7]

Melting Point

1,380 °C

[1](7]

Incompatibility

Strong acids, aluminum, strong
oxidizing agents, moisture.[1]

[3]09]

[1131€]

Safety Precautions and Handling

Potassium phosphate tribasic can cause irritation to the eyes, skin, and respiratory tract.[6][9]

Adherence to safety guidelines is mandatory.
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Personal Protective Equipment
(PPE)

Wear chemical splash goggles,
impervious gloves, and
appropriate protective clothing.
[61[9][10]

[61(9][10]

Ventilation

Use in a well-ventilated area or
with adequate engineering

controls such as a fume hood.

[6][9]

[6]19]

Handling

Avoid breathing dust.[6][10]
Wash hands thoroughly after
handling.[9][10] Prevent
contact with eyes, skin, and
clothing.[9]

[6][9][10]

Storage

Store in a tightly closed
container in a cool, dry, well-
ventilated area.[6][9] The

material is hygroscopic.[3][4]

[3114]6][°]

First Aid (Eyes)

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids. Seek

immediate medical attention.

[6]19]

[6]1°]

First Aid (Skin)

Flush skin with plenty of water
for at least 15 minutes while
removing contaminated
clothing. Seek medical

attention if irritation develops.

[9]

[°]

First Aid (Inhalation)

Remove to fresh air. If not
breathing, give artificial

respiration. If breathing is

[6]1°]
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difficult, give oxygen. Seek
medical attention.[6][9]

Do not induce vomiting. If the
victim is conscious and alert,
give 2-4 cupfuls of milk or
First Aid (Ingestion) water. Never give anything by 9]
mouth to an unconscious
person. Get medical aid

immediately.[9]

Experimental Protocol: Preparation of a 1 M K3zPOa
Stock Solution

This protocol details the preparation of 1 liter of a 1 M potassium phosphate tribasic stock
solution.

Materials:

o Potassium phosphate tribasic (KsPOa4), anhydrous
» Deionized or distilled water

e 1 L volumetric flask

o Beaker (appropriate size)

o Magnetic stirrer and stir bar

e Weighing paper or boat

e Spatula

e Analytical balance

e Funnel

o Appropriate sterile storage bottle
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Procedure:
e Calculate the Required Mass:

o To prepare a 1 M solution, the molecular weight (MW) in grams is dissolved in 1 L of
solvent.

o MW of KsPOa =212.27 g/mol .

o Therefore, 212.27 g of KsPOa is needed for 1 L of a 1 M solution.
» Weigh the KsPOa:

o Place a weighing boat on the analytical balance and tare.

o Carefully weigh out 212.27 g of anhydrous KsPOa.

e Dissolve the K3zPOa:

[e]

Add approximately 800 mL of deionized water to a beaker with a magnetic stir bar.

o

Place the beaker on a magnetic stirrer and begin stirring.

[¢]

Slowly add the weighed KsPOa to the water. The dissolution may be exothermic, causing
the solution to heat up.

[¢]

Continue stirring until the KsPOa is completely dissolved. The solution should be clear and
colorless.[8]

e Final Volume Adjustment:

o Once the KsPOa is fully dissolved and the solution has cooled to room temperature,
carefully transfer it to a 1 L volumetric flask using a funnel.

o Rinse the beaker with a small amount of deionized water and add the rinsing to the
volumetric flask to ensure a complete transfer of the solute.
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o Add deionized water to the volumetric flask until the bottom of the meniscus reaches the
calibration mark.

e Mixing and Storage:
o Cap the volumetric flask and invert it several times to ensure the solution is homogeneous.
o Transfer the final solution to a clearly labeled and dated sterile storage bottle.

o Store the solution in a tightly closed container at room temperature.[9][11]

Workflow Diagram
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Workflow for 1 M KsPOa Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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